Cas no 1781624-46-1 (3-(methylsulfanyl)methylmorpholine)

• Product Name: 3-(methylsulfanyl)methylmorpholine
• CAS No: 1781624-46-1
• MF: C₆H₁₃NOS
• MW: 147.238520383835
• CID: 5851890
• PubChem ID: 84716359
• Update Time: 2024-01-12

3-(methylsulfanyl)methylmorpholine Chemical and Physical Properties

Names and Identifiers

• Morpholine, 3-[(methylthio)methyl]-
• 3-(methylsulfanyl)methylmorpholine
• 3-[(methylsulfanyl)methyl]morpholine
• 3-((Methylthio)methyl)morpholine
• 1781624-46-1
• EN300-1849783

• Inchi： 1S/C6H13NOS/c1-9-5-6-4-8-3-2-7-6/h6-7H,2-5H2,1H3
• InChI Key： ZGWIXECLPWGBFJ-UHFFFAOYSA-N
• SMILES： N1CCOCC1CSC

Computed Properties

• Exact Mass: 147.07178521g/mol
• Monoisotopic Mass: 147.07178521g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 9
• Rotatable Bond Count: 2
• Complexity: 79.5
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.1
• Topological Polar Surface Area: 46.6Ų

Experimental Properties

• Density: 1.014±0.06 g/cm3(Predicted)
• Boiling Point: 233.5±15.0 °C(Predicted)
• pka: 8.22±0.40(Predicted)